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Compound of Interest

Compound Name: Autotaxin-IN-6

Cat. No.: B15496948 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for utilizing Autotaxin-IN-6, a potent

inhibitor of autotaxin (ATX), in cell-based assays. The information is intended to guide

researchers in studying the role of the ATX-LPA signaling axis in various cellular processes,

including cell migration and receptor internalization.

Introduction to Autotaxin-IN-6
Autotaxin (ATX), a secreted lysophospholipase D, is the primary enzyme responsible for the

production of lysophosphatidic acid (LPA) in the extracellular space. ATX hydrolyzes

lysophosphatidylcholine (LPC) to generate LPA, a bioactive lipid mediator that signals through

at least six G protein-coupled receptors (LPAR1-6)[1]. The ATX-LPA signaling pathway is

implicated in a wide range of physiological and pathological processes, including cell

proliferation, survival, migration, and fibrosis[1].

Autotaxin-IN-6 is a potent and specific inhibitor of autotaxin, making it a valuable tool for

investigating the biological functions of the ATX-LPA axis.

Quantitative Data
The following table summarizes the key quantitative data for Autotaxin-IN-6.
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Parameter Value Reference

IC50 30 nM [2][3]

Solubility 10 mM in DMSO [3]

Signaling Pathway
The diagram below illustrates the canonical ATX-LPA signaling pathway and the point of

inhibition by Autotaxin-IN-6.
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Cell Preparation

Transwell Assay

Analysis

Seed HeLa cells and grow to 80-90% confluency

Serum-starve cells for 18-24 hours

Harvest cells with trypsin and resuspend in serum-free medium

Add cell suspension to the upper chamber (Transwell insert)

Add chemoattractant (e.g., LPC or serum) to the lower chamber

Add Autotaxin-IN-6 to both upper and lower chambers

Incubate for 4-24 hours at 37°C

Remove non-migrated cells from the upper surface of the membrane

Fix and stain migrated cells on the lower surface

Count migrated cells under a microscope

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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